Cas no 56324-28-8 (6b-Hydroxy Ethynyl Estradiol)

6b-Hydroxy Ethynyl Estradiol Properties

Names and Identifiers

• 1,3,5(10)-ESTRATRIEN-17-ALPHA-ETHYNYL-3,6-ALPHA, 17-BETA-TRIOL
• 6β-Hydroxy Ethynyl Estradiol
• Ethinylestradiol
• ETHYNYLESTRADIOL IMPURITY F (6-BETA-HYDROXY ETHYNYLESTRADIOL)
• 6Beta-Hydroxy Ethynyl Estradiol
• A-Hydroxy Ethynyl Estradiol
• Ethinylestradiol Imp. F (Pharmeuropa): 19-Nor-17a-pregna-1,3,5(10)-trien-20-yne-3,6b,17-triol(6b-Hydroxyethinylestradiol)
• Ethinylestradiol impurity F
• 6ss-Hydroxy-ethynylestradiol
• ETHINYLESTRADIOL IMPURITY F [EP IMPURITY]
• Ethynyl Estradiol Impurity
• F96981
• ETHINYLESTRADIOL IMPURITY F (EP IMPURITY)
• 6 beta -Hydroxy Ethynyl Estradiol
• 19-Nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,6beta,17-triol
• 1,3,5(10)-ESTRATRIEN-17-alpha-ETHYNYL-3,6-alpha, 17-beta-TRIOL
• 19-Nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,6beta,17-triol (6beta-Hydroxyethinylestradiol)
• 6.BETA.-HYDROXY-ETHINYL ESTRADIOL
• CHEMBL1627665
• SCHEMBL3947959
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol, (6beta,17alpha)-
• 6b-Hydroxy Ethynyl Estradiol
• 6beta-Hydroxy-ethinyl estradiol
• Ethinylestradiol specified impurity F [EP]
• DTXCID10127358
• 6beta-Hydroxy Ethynyl Estradiol
• Ethinylestradiol Imp. F (EP); 19-Nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,6beta,17-triol; 6beta-Hydroxyethinylestradiol; Ethinylestradiol Impurity F
• (6R,8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol
• G1W6D0O0CW
• 19-NORPREGNA-1,3,5(10)-TRIEN-20-YNE-3,6,17-TRIOL, (6.BETA.,17.ALPHA.)-
• 1,3,5(10)-Estratrien-17-alpha-ethynyl-3,6-alpha,17-beta-triol
• (6R,8R,9S,13S,14S,17R)-17-Ethynyl-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol
• Ethinylestradiol impurity F [EP]
• Ethinylestradiol specified impurity F
• UNII-G1W6D0O0CW
• AKOS032958170
• 56324-28-8
• 19-NOR-17.ALPHA.-PREGNA-1,3,5(10)-TRIEN-20-YNE-3,6.BETA.,17-TRIOL
• 6beta-Hydroxy-ethinylestradiol
• Q27278624
• DTXSID80204867
• 6.BETA.-HYDROXY-ETHINYLESTRADIOL
• +Expand

• InChIKey： XFBUZQAUNLRYCT-ZPNQOMQUSA-N
• Inchi： InChI=1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18-,19+,20+/m1/s1
• SMILES： CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O

Computed Properties

• Exact Mass: 312.17300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 312.17254462g/mol
• Heavy Atom Count: 23
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 3.10350
• PSA: 60.69000